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inhibitors

  • Bay 41-4109 less active enantiomer
    Bay 41-4109 less active enantiomer
    • Cat. No.:
    • B1663848
    • CAS No.:
    • Molecular Formula:
    • C18H13ClF3N3O2
    • Molecular Weight:
    • 395.8 g/mol
    Description
    Bay 41-4109 less active enantiomer shows less activity than Bay 41-4109. BAY 41-4109 is a potent inhibitor of human hepatitis B virus (HBV) with an IC50 of 53 nM.
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  • U0124
    U0124
    • Cat. No.:
    • B1663686
    • CAS No.:
    • 108923-79-1
    • Molecular Formula:
    • C8H10N4S2
    • Molecular Weight:
    • 226.3 g/mol
    Description
    Inactive analog of U0126. Used as a negative control. Does not inhibit MEK at concentrations up to 100 μM.
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  • HAMNO
    HAMNO
    • Cat. No.:
    • B1663268
    • CAS No.:
    • 137320-35-5
    • Molecular Formula:
    • C17H13NO2
    • Molecular Weight:
    • 263.29 g/mol
    Description
    Novel protein interaction inhibitor of replication protein A (RPA);  High Quality Biochemicals for Research Uses
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  • NVP-DPP728 dihydrochloride
    NVP-DPP728 dihydrochloride
    • Cat. No.:
    • B1663710
    • CAS No.:
    • 207556-62-5
    • Molecular Formula:
    • C15H20Cl2N6O
    • Molecular Weight:
    • 371.3 g/mol
    Description
    Potent, orally active dipeptidyl peptidase (DPP)-IV inhibitor (Ki = 11 nM, IC50 = 14 nM) that displays > 15 000-fold selectivity over DPP-II and a range of proline-cleaving proteases. Exhibits antidiabetic activ...
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  • SSR69071
    SSR69071
    • Cat. No.:
    • B1662610
    • CAS No.:
    • 344930-95-6
    • Molecular Formula:
    • C27H32N4O7S
    • Molecular Weight:
    • 556.6 g/mol
    Description
    6-methoxy-1,1-dioxo-2-[[4-oxo-9-[2-(1-piperidinyl)ethoxy]-2-pyrido[1,2-a]pyrimidinyl]oxymethyl]-4-propan-2-yl-1,2-benzothiazol-3-one is a pyridopyrimidine.
    structure in first source...
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  • UCM707
    UCM707
    • Cat. No.:
    • B1663688
    • CAS No.:
    • 390824-20-1
    • Molecular Formula:
    • C25H37NO2
    • Molecular Weight:
    • 383.6 g/mol
    Description
    Numerous analogs of arachidonoyl ethanolamide (AEA, anandamide) potentiate its biological activity. This potentiation is ascribed either to inhibition of AEA reuptake into neurons, or inhibition of fatty acid am...
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  • ORM-10103
    ORM-10103
    • Cat. No.:
    • B1662443
    • CAS No.:
    • 488847-28-5
    • Molecular Formula:
    • C20H16N2O4
    • Molecular Weight:
    • 348.4 g/mol
    Description
    Novel sodium/calcium exchanger (NCX) inhibitor;  High Quality Biochemicals for Research Uses
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  • 4-Oxo-1,4-dihydrobenzo[h]quinoline-3-carboxylic acid
    4-Oxo-1,4-dihydrobenzo[h]quinoline-3-carboxylic acid
    • Cat. No.:
    • B1662387
    • CAS No.:
    • 51726-83-1
    • Molecular Formula:
    • C14H9NO3
    • Molecular Weight:
    • 239.23 g/mol
    Description
    Casein Kinase 2 (CK2) is a serine/threonine-selective protein kinase involved in many signal transduction pathways. CK2 is known to negatively regulate apoptosis, and its activity is increased in many proliferat...
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  • Ethanediamide, N,N'-bis(5-methyl-1H-pyrazol-3-yl)-
    Ethanediamide, N,N'-bis(5-methyl-1H-pyrazol-3-yl)-
    • Cat. No.:
    • B1662697
    • CAS No.:
    • 625385-95-7
    • Molecular Formula:
    • C10H12N6O2
    • Molecular Weight:
    • 248.24 g/mol
    Description
    Inhibitor of toxic β-amyloid-42 fibril formation;  High Quality Biochemicals for Research Uses
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  • bd750
    bd750
    • Cat. No.:
    • B1662695
    • CAS No.:
    • 895845-12-2
    • Molecular Formula:
    • C14H13N3OS
    • Molecular Weight:
    • 271.34 g/mol
    Description
    Potebt inhibitor of IL-2-induced JAK3/STAT5-dependent T cell proliferation;  High Quality Biochemicals for Research Uses
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